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Compound of Interest

Compound Name: Nopol

Cat. No.: B1679846

This guide provides comprehensive safety and handling information for Nopol, intended for
researchers, scientists, and drug development professionals. The information is compiled from
various safety data sheets and chemical suppliers.

Chemical Identification

Identifier Value

Chemical Name 6,6-dimethyl-2-norpinene-2-ethanol

(-)-Nopol, (1R)-6,6-Dimethylbicyclo[3.1.1]hept-2-

Synonyms ene-2-ethanol

CAS Number 128-50-7, 35836-73-8 (for (-)-Nopol)[1][2][3][4]
Molecular Formula C11H180I[3][4]

Molecular Weight 166.26 g/mol [3][4]

Hazard Identification and Classification

Nopol is classified as a hazardous chemical. The following table summarizes its hazard
classifications.
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Hazard Class Category Hazard Statement

H302: Harmful if swallowed[2]

Acute toxicity, Oral Category 4 ]
] ] o H315: Causes skin irritation[2]

Skin Corrosion/Irritation Category 2 )

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L

Irritation irritation[2][4]

Specific target organ toxicity — H335: May cause respiratory
i Category 3 o

Single exposure irritation[4]

May cause an allergic skin

Allergic skin reaction )
reaction[1]

GHS Pictogram:

e GHSO07: Exclamation mark
Signal Word: Warning[2][4]
NFPA 704 Diamond:

The NFPA 704 diamond provides a quick visual representation of the hazards of a chemical.
While a specific NFPA 704 rating for Nopol is not explicitly found in the search results, a
general understanding can be derived from the available data. The diagram below illustrates a
hypothetical NFPA 704 placard for Nopol based on its known hazards.

NFPA 704 Diamond for Nopol.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of Nopol.
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Property

Value

Physical State

Liquid[2]

Appearance Colorless to pale yellow clear liquid[5]

Odor Balsamic, citrus, pine, sweet

Boiling Point 230 - 240 °C / 446 - 464 °F[2][4][5]

Flash Point 98 °C / 208.4 °F (closed cup)[2][4]

Density 0.973 - 0.974 g/mL at 25 °C[2][4]

Solubility Soluble in alcohol. Water solubility: 318.1 mg/L

@ 25 °C (estimated)[5]

Refractive Index

n20/D 1.493[4]

Toxicological Information

Toxicity Endpoint

Value

Acute Oral LD50 (Rat)

890 mg/kg[1]

Routes of Exposure:

irritation.[1][4]

Ingestion: Harmful if swallowed.[1][2]

Skin Contact: Causes skin irritation. May cause an allergic skin reaction.[1][2]
Eye Contact: Causes serious eye irritation.[1][2]

Inhalation: Knowledge about health hazards is incomplete, but it may cause respiratory

Experimental Protocols and Workflows

While specific experimental protocols for Nopol were not found, a general workflow for

assessing the safety of a chemical like Nopol is presented below.
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General workflow for chemical safety assessment.

Handling and Storage

Handling:

Wash hands and any exposed skin thoroughly after handling.[2]

Do not eat, drink, or smoke when using this product.[1][3]

Avoid breathing dust/fume/gas/mist/vapors/spray.

Use only outdoors or in a well-ventilated area.

Contaminated work clothing should not be allowed out of the workplace.[1]

Wear protective gloves, protective clothing, eye protection, and face protection.[1][2]

Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[2]
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o Store away from incompatible materials.[1]

e Incompatible materials include strong oxidizing agents.[2]

First-Aid Measures

Exposure Route

First-Aid Procedure

Ingestion

IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell. Rinse mouth.

[1](21[3]

Skin Contact

IF ON SKIN: Wash with plenty of soap and
water. If skin irritation or rash occurs: Get
medical advice/attention. Take off contaminated

clothing and wash it before reuse.[1][2]

Eye Contact

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye

irritation persists: Get medical advice/attention.

[1](2]

Inhalation

If breathing is difficult, remove to fresh air and
keep at rest in a position comfortable for
breathing. For breathing difficulties, oxygen may
be necessary. Call a physician if symptoms

develop or persist.[1]

Spill and Disposal Considerations

Spill Response:

o Eliminate all ignition sources (no smoking, flares, sparks, or flames in the immediate area).

[1]

e Prevent the product from entering drains.[1]

o Large Spills: Stop the flow of material, if this is without risk. Dike the spilled material, where

this is possible. Cover with plastic sheet to prevent spreading. Absorb in vermiculite, dry
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sand, or earth and place into containers.[1]
Disposal:

o Dispose of contents/container in accordance with local/regional/national/international
regulations.[1][2]

Logical Relationship for Hazard Response

The following diagram illustrates the logical steps to be taken in response to a hazardous event
involving Nopol.
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Logical workflow for responding to a Nopol hazard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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